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Compound of Interest

Compound Name: Isopropyl trioleyl titanate

CAS No.: 136144-62-2

Cat. No.: B1147831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of isopropyl trioleyl titanate, a

versatile organometallic compound. Moving beyond a conventional data sheet, this document

delves into the fundamental principles governing its synthesis, mechanisms of action, and

practical applications, with a focus on providing actionable insights for research and

development professionals.

Core Concepts and Chemical Identity
Isopropyl trioleyl titanate (CAS No. 136144-62-2) is a monoalkoxy titanate coupling agent.[1]

[2] Its molecular structure consists of a central titanium atom bonded to one isopropoxy group

and three oleyl groups, which are derived from oleic acid.[2] This unique structure imparts a

dual functionality that is central to its utility: the isopropoxy group provides a reactive site for

bonding with inorganic substrates, while the long, hydrophobic oleyl chains ensure compatibility

and interaction with organic polymer matrices.[2]
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Table 1: Physicochemical Properties of Isopropyl Trioleyl Titanate

Property Value Source(s)

Molecular Formula C57H106O7Ti [3]

Molecular Weight 951.32 g/mol [3][4]

Appearance Colorless to light yellow liquid [3]

Solubility

Soluble in organic solvents

such as alcohols, ketones, and

aromatic hydrocarbons.

Insoluble in water.

[3]

Thermal Stability
Good thermal stability and

weather resistance.
[3]

Note: Specific quantitative data for properties such as density, viscosity, refractive index, and

thermal decomposition temperatures are not consistently reported across publicly available

sources. Values may vary depending on the specific grade and purity of the product.

Synthesis of Isopropyl Trioleyl Titanate: A
Conceptual Overview
The synthesis of isopropyl trioleyl titanate is typically achieved through a transesterification

reaction.[5] The process generally involves the reaction of a titanium alkoxide, most commonly

titanium(IV) isopropoxide (TIPT), with oleic acid.

The fundamental reaction can be represented as:

Ti(O-iPr)₄ + 3 CH₃(CH₂)₇CH=CH(CH₂)₇COOH → (iPr-O)Ti(OOC(CH₂)₇CH=CH(CH₂)₇CH₃)₃ + 3

iPr-OH

Where iPr represents the isopropyl group.

A detailed, step-by-step laboratory protocol with specific quantities, reaction times, and

purification methods for isopropyl trioleyl titanate is not readily available in the public domain.
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However, the general procedure for preparing organic titanate esters involves reacting the

tetraalkyl titanate with the appropriate organic acid.[5]

Mechanism of Action: The Molecular Bridge
The primary function of isopropyl trioleyl titanate is to act as a molecular bridge at the

interface between inorganic and organic materials.[6] This coupling mechanism can be

understood by considering the distinct roles of its structural components:

The Isopropoxy Group (Inorganic Interaction): The single isopropoxy group is the primary

reactive site for bonding with inorganic surfaces. It can react with free protons or hydroxyl

groups present on the surface of inorganic fillers or pigments. This reaction forms a chemical

bond between the titanium atom and the inorganic substrate, creating a monomolecular layer

of the titanate on the filler surface.[6]

The Oleyl Groups (Organic Interaction): The three long, hydrophobic oleyl chains extend

away from the inorganic surface and are designed to physically entangle and chemically

interact with the organic polymer matrix. This enhances the compatibility between the

hydrophilic inorganic filler and the hydrophobic polymer, leading to improved dispersion and

interfacial adhesion.

The overall effect is a significant reduction in the interfacial tension between the two dissimilar

phases, which translates to improved macroscopic properties of the composite material.

Caption: A simplified diagram illustrating the coupling mechanism of isopropyl trioleyl
titanate.

Spectroscopic and Thermal Characterization
Detailed spectroscopic (¹H NMR, FT-IR) and thermal analysis (TGA, DSC) data for isopropyl
trioleyl titanate are not widely available in peer-reviewed literature or public databases. This

information is often proprietary to the manufacturers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For related titanate esters, ¹H NMR

spectroscopy would be used to confirm the presence of the isopropyl and oleyl moieties. The

chemical shifts and integration of the signals would provide information about the structure

and purity of the compound.
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Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR analysis would be expected to show

characteristic absorption bands for the C-H bonds of the alkyl chains, the C=C bond of the

oleyl group, and the Ti-O bond.

Thermogravimetric Analysis (TGA): TGA would provide information on the thermal stability of

the compound, indicating the onset of decomposition and the percentage of weight loss at

different temperatures.

Differential Scanning Calorimetry (DSC): DSC analysis would reveal information about phase

transitions, such as melting or glass transition temperatures.

Applications and Experimental Protocols
Isopropyl trioleyl titanate is utilized in a variety of applications where improved interfacial

adhesion and dispersion are critical.

Coupling Agent in Polymer Composites
One of the primary applications is as a coupling agent in filled polymer composites, particularly

with non-polar polymers like polypropylene and polyethylene.[7] It enhances the dispersion of

inorganic fillers such as calcium carbonate, talc, and kaolin, leading to improved mechanical

properties like tensile strength and impact resistance.[7][8][9]

Experimental Protocol: Surface Treatment of Calcium Carbonate for Polypropylene Composites

(General Guideline)

A specific, validated protocol for the use of isopropyl trioleyl titanate is not publicly available.

The following is a general procedure based on established methods for titanate coupling

agents. Optimization for specific materials and processing equipment is essential.

Materials:

Calcium Carbonate (CaCO₃) filler

Isopropyl trioleyl titanate

Anhydrous solvent (e.g., isopropanol or toluene) for dilution (optional)
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Polypropylene (PP) resin

High-speed mixer

Twin-screw extruder

Injection molding machine

Procedure:

Filler Pre-treatment (Dry Method): a. Dry the CaCO₃ filler in an oven at 110-120°C for at

least 2 hours to remove surface moisture. b. In a high-speed mixer, add the dried CaCO₃. c.

With the mixer running at high speed, slowly add the isopropyl trioleyl titanate. The

recommended dosage is typically between 0.5% and 2.0% by weight of the filler. For better

dispersion, the titanate can be diluted 1:1 with an anhydrous solvent. d. Continue mixing for

10-15 minutes to ensure uniform coating of the filler particles.

Compounding: a. Melt-blend the surface-treated CaCO₃ with the PP resin in a twin-screw

extruder. The processing temperature will depend on the grade of PP being used. b. The

extruded strands are then cooled and pelletized.

Specimen Preparation and Testing: a. The compounded pellets are dried and then injection

molded into standard test specimens (e.g., for tensile and impact testing). b. Perform

mechanical testing according to relevant ASTM or ISO standards.

Caption: A general experimental workflow for using isopropyl trioleyl titanate as a coupling

agent.

Other Applications
Adhesion Promoter: In coatings and adhesives, it can improve the bond between the

formulation and the substrate.

Catalyst: It can act as a catalyst in transesterification and condensation reactions.[3]

Stabilizer: In polymers and coatings, it can function as a stabilizer, enhancing resistance to

oxidation and UV degradation.[3]
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Safety and Handling
Specific toxicological data, such as LD50 values, for isopropyl trioleyl titanate are not readily

available in public safety documents. However, information on related organotitanate

compounds and general chemical safety principles should guide its handling.

General Precautions: Isopropyl trioleyl titanate is considered to have low toxicity, but

standard laboratory safety procedures should be followed.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat.

Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.[3]

Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.[3]

Storage: Store in a cool, dry place away from sources of ignition and incompatible materials

such as strong oxidizing agents and acids.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

discharge into the environment.[3]

Table 2: Toxicological Data for a Related Compound - Titanium(IV) Isopropoxide

Test Species Route Value Source

LD50 Rat Oral 7460 uL/kg [10]

LD50 Rabbit Skin >16 mL/kg [10]

This data is for the precursor, titanium(IV) isopropoxide, and should be used for informational

purposes only as a general indicator of the potential toxicity of related organotitanates.

Conclusion
Isopropyl trioleyl titanate is a highly effective coupling agent with a unique molecular

architecture that enables it to bridge the gap between inorganic and organic materials. Its
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ability to improve dispersion and interfacial adhesion leads to enhanced performance in a wide

range of applications, particularly in polymer composites. While specific, in-depth analytical and

toxicological data for this compound are not widely published, a strong understanding of its

fundamental chemistry and mechanism of action allows for its effective use in research and

development. As with any chemical, proper safety precautions and handling procedures are

paramount.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1147831/docs#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-c57h106o7ti
https://www.benchchem.com/product/b1147831/docs#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-c57h106o7ti
https://www.benchchem.com/product/b1147831/docs#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-c57h106o7ti
https://www.benchchem.com/product/b1147831/docs#an-in-depth-technical-guide-to-isopropyl-trioleyl-titanate-c57h106o7ti
https://www.benchchem.com/product/b1147831?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

